N-(4-methylphenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide

• IUPAC Name: 1,4-bis(benzenesulfonyl)-N-(4-methylphenyl)piperazine-2-carboxamide
• InChI: InChI=1S/C24H25N3O5S2/c1-19-12-14-20(15-13-19)25-24(28)23-18-26(33(29,30)21-8-4-2-5-9-21)16-17-27(23)34(31,32)22-10-6-3-7-11-22/h2-15,23H,16-18H2,1H3,(H,25,28)
• InChI Key: BXBILRQZYMJZFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CN(CCN2S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol

Description

The compound “N-(4-methylphenyl)-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide” appears to contain a piperazine ring, which is a heterocyclic amine, and two phenylsulfonyl groups attached to the piperazine ring. It also has a 4-methylphenyl group attached to the nitrogen atom of the piperazine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable piperazine derivative with a phenylsulfonyl chloride to introduce the phenylsulfonyl groups. The 4-methylphenyl group could potentially be introduced through an amide coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The phenylsulfonyl groups would contribute to the overall polarity of the molecule, and the 4-methylphenyl group would provide some degree of hydrophobic character.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the phenylsulfonyl groups could be susceptible to nucleophilic substitution reactions. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar phenylsulfonyl groups and the piperazine ring could contribute to its solubility in polar solvents. The compound’s melting point, boiling point, and other physical properties would depend on the specifics of its molecular structure.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Piperazine derivatives are a focus of research in medicinal chemistry due to their wide range of biological activities, so this compound could potentially be of interest in this field.